Cas no 910656-41-6 (3-(5-Amino-1,3,4-oxadiazol-2-yl)pentan-3-ol)

3-(5-Amino-1,3,4-oxadiazol-2-yl)pentan-3-ol structure
910656-41-6 structure
Product Name:3-(5-Amino-1,3,4-oxadiazol-2-yl)pentan-3-ol
CAS No:910656-41-6
MF:C7H13N3O2
MW:171.197021245956
CID:5037878
Update Time:2023-08-25

3-(5-Amino-1,3,4-oxadiazol-2-yl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(5-amino-1,3,4-oxadiazol-2-yl)pentan-3-ol
    • 3-(5-Amino-1,3,4-oxadiazol-2-yl)pentan-3-ol
    • Inchi: 1S/C7H13N3O2/c1-3-7(11,4-2)5-9-10-6(8)12-5/h11H,3-4H2,1-2H3,(H2,8,10)
    • InChI Key: NFFBOBFISMLEJM-UHFFFAOYSA-N
    • SMILES: OC(C1=NN=C(N)O1)(CC)CC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 150
  • XLogP3: 0.2
  • Topological Polar Surface Area: 85.2

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